Cas no 344884-53-3 (2-(3,4-Dimethylphenoxy)butanoyl chloride)

• Product Name: 2-(3,4-Dimethylphenoxy)butanoyl chloride
• CAS No: 344884-53-3
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• MDL: MFCD12197830
• CID: 3042508
• PubChem ID: 13239459
• Update Time: 2024-11-05

2-(3,4-Dimethylphenoxy)butanoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethylphenoxy)butanoyl chloride
• butanoyl chloride, 2-(3,4-dimethylphenoxy)-
• 2-(3,4-Dimethyl-phenoxy)-butyryl chloride
• ALBB-011257
• 344884-53-3
• MFCD12197830
• BBL013961
• STL195571
• AKOS016345682
• AKOS002392319
• VS-04069

• MDL： MFCD12197830
• Inchi： 1S/C12H15ClO2/c1-4-11(12(13)14)15-10-6-5-8(2)9(3)7-10/h5-7,11H,4H2,1-3H3
• InChI Key： VAPXLXJCLXYCIX-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C(OC1=CC=C(C)C(C)=C1)CC

Computed Properties

• Exact Mass: 226.0760574g/mol
• Monoisotopic Mass: 226.0760574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3Ų